Cas no 13219-95-9 (1H-Pyrrol-3-amine, 2,5-diphenyl-)

1H-Pyrrol-3-amine, 2,5-diphenyl- structure
13219-95-9 structure
Product Name:1H-Pyrrol-3-amine, 2,5-diphenyl-
CAS No:13219-95-9
MF:C16H14N2
MW:234.295763492584
CID:1229630
PubChem ID:3421948
Update Time:2025-04-20

1H-Pyrrol-3-amine, 2,5-diphenyl- Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrrol-3-amine, 2,5-diphenyl-
    • 2,5-diphenyl-1H-pyrrol-3-amine
    • 3-amino-2,5-diphenylpyrrole
    • PQBXWIUKGDQBRI-UHFFFAOYSA-
    • InChI=1/C16H14N2/c17-14-11-15(12-7-3-1-4-8-12)18-16(14)13-9-5-2-6-10-13/h1-11,18H,17H2
    • SCHEMBL6954715
    • AKOS005443261
    • 13219-95-9
    • DTXSID50392346
    • STK366549
    • Inchi: 1S/C16H14N2/c17-14-11-15(12-7-3-1-4-8-12)18-16(14)13-9-5-2-6-10-13/h1-11,18H,17H2
    • InChI Key: PQBXWIUKGDQBRI-UHFFFAOYSA-N
    • SMILES: N1C(C2C=CC=CC=2)=CC(=C1C1C=CC=CC=1)N

Computed Properties

  • Exact Mass: 233.10799
  • Monoisotopic Mass: 234.115698455g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 254
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 41.8Ų

Experimental Properties

  • PSA: 38.91
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